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Compound of Interest

Compound Name:
3-(2,3-Dichlorophenyl)-3-

oxopropanenitrile

Cat. No.: B1315172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological significance of 3-(2,3-Dichlorophenyl)-3-
oxopropanenitrile. Due to the limited availability of specific experimental data for this

particular isomer in public databases, this guide combines established chemical principles,

data from structurally related compounds, and predictive models to offer a thorough resource

for research and development.

Chemical Structure and Properties
IUPAC Name: 3-(2,3-Dichlorophenyl)-3-oxopropanenitrile

Synonyms: 2,3-Dichlorobenzoylacetonitrile

Molecular Formula: C₉H₅Cl₂NO

Molecular Weight: 214.05 g/mol

The chemical structure consists of a propanenitrile backbone with a carbonyl group at the 3-

position and a 2,3-dichlorophenyl substituent also at the 3-position.
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Reactants

Reaction Conditions Work-up

Ethyl 2,3-Dichlorobenzoate

Reaction

Acetonitrile

Sodium Ethoxide (Base)

Anhydrous Ethanol (Solvent)

Reflux Acidification (e.g., aq. HCl) Extraction (e.g., Ethyl Acetate) Purification (e.g., Recrystallization) 3-(2,3-Dichlorophenyl)-3-oxopropanenitrileIntermediate Salt

Cellular Effects

Potential Signaling Pathways

3-(2,3-Dichlorophenyl)-3-oxopropanenitrile

Enzyme Inhibition Induction of Apoptosis Modulation of Inflammatory Pathways

MAPK Signaling Caspase Cascade NF-κB Signaling
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Start:
Synthesized Compound

Tier 1: In Vitro Cytotoxicity Assays
(e.g., MTT, LDH on cancer and normal cell lines)

Tier 2: Mechanism of Action Studies
(e.g., Apoptosis assays, Cell cycle analysis)

If active

Tier 3: Target Identification
(e.g., Kinase profiling, Proteomics)

Tier 4: In Vivo Efficacy Studies
(e.g., Xenograft models)

End:
Lead Candidate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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